Cas no 897839-64-4 ((5E)-5-(3-ethoxy-4-propoxyphenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-5-(3-ethoxy-4-propoxyphenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 897839-64-4
• MF: C₁₉H₂₄N₂O₄S
• MW: 376.469863891602
• CID: 5448421
• Update Time: 2025-07-09

(5E)-5-(3-ethoxy-4-propoxyphenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-[(3-ethoxy-4-propoxyphenyl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• (5E)-5-(3-ethoxy-4-propoxyphenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C19H24N2O4S/c1-3-9-25-15-6-5-14(12-16(15)24-4-2)13-17-18(22)20-19(26-17)21-7-10-23-11-8-21/h5-6,12-13H,3-4,7-11H2,1-2H3/b17-13+
• InChI Key： BNQACWMCCJHUIF-GHRIWEEISA-N
• SMILES： S1/C(=C/C2=CC=C(OCCC)C(OCC)=C2)/C(=O)N=C1N1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (5E)-5-(3-ethoxy-4-propoxyphenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

Introduction to Compound CAS No. 897839-64-4: (5E)-5-(3-Ethoxy-4-propoxyphenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

The compound with CAS No. 897839-64-4, named (5E)-5-(3-Ethoxy-4-propoxyphenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent research due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and potential applications.

The molecular structure of this compound is characterized by a thiazole ring system fused with a morpholine group and substituted with an ethoxy and propoxy group on the phenyl ring. The thiazole moiety is known for its versatility in medicinal chemistry, often contributing to bioavailability and target selectivity. The morpholine group, on the other hand, enhances the molecule's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the antitumor activity of this compound. Researchers have found that it exhibits selective cytotoxicity against various cancer cell lines, particularly in breast and colon cancer models. The mechanism of action involves inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are overexpressed in many cancers. This dual inhibition pathway makes the compound a potential candidate for combinational therapy strategies.

In terms of synthesis, the compound is typically prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of mild reaction conditions ensures high yield and purity. A recent advancement in its synthesis involves the use of microwave-assisted techniques, which significantly reduces reaction time while maintaining product quality.

The pharmacokinetic profile of this compound has also been studied extensively. It demonstrates good oral bioavailability and favorable distribution properties in preclinical models. These attributes are crucial for its potential translation into clinical settings.

Moreover, the compound has shown promise in anti-inflammatory and antimicrobial assays. Its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as arthritis and neuroinflammation.

In conclusion, CAS No. 897839-64-4 represents a novel chemical entity with multifaceted biological activities. Its unique structure and promising preclinical data position it as a valuable asset in drug discovery pipelines. Further research is warranted to fully elucidate its therapeutic potential and optimize its formulation for clinical use.